Cas no 1017452-64-0 (2-(2,6-Difluorophenyl)thiazole-4-carboxylic acid)

2-(2,6-Difluorophenyl)thiazole-4-carboxylic acid is a fluorinated heterocyclic compound featuring a thiazole core substituted with a difluorophenyl group and a carboxylic acid functionality. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the carboxylic acid group allows for further derivatization. Its rigid aromatic framework contributes to selective binding interactions, useful in the development of bioactive molecules. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Suitable for use in medicinal chemistry and material science.

2-(2,6-Difluorophenyl)thiazole-4-carboxylic acid structure

1017452-64-0 structure

Product Name:2-(2,6-Difluorophenyl)thiazole-4-carboxylic acid

CAS No:1017452-64-0

MF:C₁₀H₅F₂NO₂S

MW:241.21400809288

MDL:MFCD07376377

CID:1036854

PubChem ID:24278454

Update Time:2025-05-28

2-(2,6-Difluorophenyl)thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(2,6-Difluorophenyl)thiazole-4-carboxylic acid
- 2-(2,6-DIFLUOROPHENYL)-1,3-THIAZOLE-4-CARBOXYLIC ACID
- AKOS009309736
- A849067
- MFCD07376377
- EN300-64659
- AM807641
- 2-(2,6-Difluoro-phenyl)-thiazole-4-carboxylic acid
- 2-(2,6-Difluorophenyl)thiazole-4-carboxylicacid
- DTXSID00640662
- CS-0216904
- OTYUISIBOBUOEO-UHFFFAOYSA-N
- AS-49997
- DA-19114
- O10453
- Z381402838
- 2-(2,6-Difluorophenyl)-1,3-thiazole-4-carboxylic acid, AldrichCPR
- 1017452-64-0
- SCHEMBL319326
- 4-Thiazolecarboxylic acid, 2-(2,6-difluorophenyl)-
- SY181301
- MDL： MFCD07376377
- Inchi： 1S/C10H5F2NO2S/c11-5-2-1-3-6(12)8(5)9-13-7(4-16-9)10(14)15/h1-4H,(H,14,15)
- InChI Key： OTYUISIBOBUOEO-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)O)N=C1C1C(=CC=CC=1F)F

Computed Properties

Exact Mass: 241.00090590g/mol
Monoisotopic Mass: 241.00090590g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 78.4Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Melting Point: NA
Boiling Point: 413.1±55.0 °C at 760 mmHg
Flash Point: 203.6±31.5 °C
PSA: 78.43000
LogP: 2.78650
Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(2,6-Difluorophenyl)thiazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(2,6-Difluorophenyl)thiazole-4-carboxylic acid Pricemore >>

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